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Compound of Interest

Compound Name: Kovanol

Cat. No.: B1177660

Kovanol (Lyral) Laboratory Technical Support
Center

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the best practices for handling and disposing of Kovanol (also
known as Lyral) in a laboratory setting.

Frequently Asked Questions (FAQSs)
Q1: What is Kovanol and what are its primary hazards?

Al: Kovanol is the trade name for the chemical 4-(4-Hydroxy-4-methylpentyl)cyclohex-3-ene-
1-carbaldehyde, a synthetic fragrance ingredient.[1][2] In the laboratory, the primary hazards
are that it is a skin sensitizer, which may cause an allergic skin reaction, and it is toxic to
aqguatic life with long-lasting effects.[3][4] It can also cause skin and eye irritation.[1][5]

Q2: What are the immediate first aid procedures in case of exposure to Kovanol?
A2: The following are first aid measures for Kovanol exposure:

 Inhalation: Move the individual to fresh air. If breathing is difficult or symptoms occur, seek
medical attention.[5][6]
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o Skin Contact: Immediately wash the affected area with plenty of soap and water and remove
contaminated clothing.[5][6] If skin irritation or a rash develops, seek medical advice.[3]

e Eye Contact: Rinse cautiously with water for several minutes. If eye irritation persists, seek
medical attention.[1][5]

 Ingestion: Rinse the mouth with water. Do not induce vomiting and seek immediate medical
advice.[5]

Q3: What are the proper storage conditions for Kovanol in the lab?

A3: Kovanol should be stored in a tightly closed container in a cool, dry, and well-ventilated
area.[1][5] It should be kept away from heat, ignition sources, and direct light.[5] The
recommended storage temperature is between 2-8°C.[1]

Q4: How should Kovanol waste be disposed of?

A4: Kovanol waste is considered hazardous and must be disposed of according to local, state,
and federal regulations.[1] Do not dispose of Kovanol down the drain, as it is toxic to aquatic
life.[4][7] Collect Kovanol waste in a designated, properly labeled, and sealed container for
hazardous chemical waste.[8][9] This container should be stored in a designated satellite
accumulation area until it is collected for disposal by a certified hazardous waste management
service.[8]

Troubleshooting Guide

Problem: | have spilled a small amount of Kovanol on my lab bench.
Solution:

For small spills, trained laboratory personnel can perform the cleanup.
o Alert others: Inform colleagues in the immediate area of the spill.

o Wear appropriate PPE: At a minimum, this includes a lab coat, safety goggles, and chemical-
resistant gloves (nitrile gloves are a suitable option).[10][11][12]
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o Contain the spill: Use an inert absorbent material, such as vermiculite, sand, or commercial
sorbents, to dike the spill and prevent it from spreading.[13][14]

» Absorb the material: Cover the spill with the absorbent material, working from the outside in.
[15]

o Collect the residue: Once the liquid is fully absorbed, use a scoop or tongs to collect the
material and place it into a designated, sealable container for hazardous waste.[15][16]

o Decontaminate the area: Clean the spill area with soap and water.[16]

o Dispose of waste: Label the waste container appropriately and dispose of it as hazardous
waste.[1]

Problem: My skin has come into contact with Kovanol.

Solution:

e Immediate Action: Proceed to the nearest safety shower or sink.

 Remove Contaminated Items: Take off any contaminated clothing or jewelry.[5]

e Wash Thoroughly: Wash the affected skin area with plenty of soap and water for at least 15
minutes.[1]

o Seek Medical Advice: If skin irritation, redness, or a rash develops, seek medical attention.[3]

[5]

e Report the Incident: Inform your supervisor about the exposure.

Quantitative Data Summary
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Property Value Reference
Chemical Formula C13H2202 [2]

Molar Mass 210.317 g/mol [2]

Density 0.995 g/mL at 20°C [2]

Flash Point 135.1 °C (275.2 °F)

Storage Temperature 2-8°C [1]

Experimental Protocols

Protocol for Handling and Use of Kovanol

o Hazard Assessment: Before starting any experiment, review the Safety Data Sheet (SDS) for
Kovanol.[10]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles, and nitrile gloves.[11][12][17] For tasks with a high risk of splashing, a face
shield should also be worn.[11]

o Ventilation: Handle Kovanol in a well-ventilated area or a chemical fume hood to minimize
inhalation of vapors.[5]

o Dispensing: When transferring Kovanol, do so carefully to avoid splashing. Use a secondary
container to transport the chemical within the lab.

o Cleaning: After handling, wash hands thoroughly with soap and water.[1] Decontaminate any
surfaces that may have come into contact with Kovanol.

Visualizations
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Caption: Workflow for the safe handling of Kovanol in a laboratory setting.
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Caption: Step-by-step response procedure for a Kovanol spill in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. sds.metasci.ca [sds.metasci.ca]

. Hydroxymethylpentylcyclohexenecarboxaldehyde - Wikipedia [en.wikipedia.org]
. hekserij.nl [hekserij.nl]

. finefrag.com [finefrag.com]

. chemicalbull.com [chemicalbull.com]

. perfumersupplyhouse.com [perfumersupplyhouse.com]

. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

°
(0] ~ (o)) ()] EEN w N =

. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 9. Chemical Waste — USC Environmental Health & Safety [ehs.usc.edu]
» 10. fragranceoilsdirect.co.uk [fragranceoilsdirect.co.uk]

e 11. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

e 12. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

e 13. gmul.ac.uk [gmul.ac.uk]
e 14. ccny.cuny.edu [ccny.cuny.edu]
e 15. ehs.utk.edu [ehs.utk.edu]

e 16. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety
[ehs.cornell.edu]

e 17. ba.auburn.edu [ba.auburn.edu]

 To cite this document: BenchChem. [Best practices for handling and disposal of Kovanol in
the lab]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1177660?utm_src=pdf-custom-synthesis
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0Ym14YTF5bmJiYjVkbm5oMnN2d3Fvdjdwdmk4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9WMDU4OV8zMTkwNi0wNC00X0x5cmFsLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfVjA1ODlfMzE5MDYtMDQtNF9MeXJhbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--6aee93f4e040c9a098ef5fbc22a24e0988080c73/MetaSci_V0589_31906-04-4_Lyral.pdf
https://en.wikipedia.org/wiki/Hydroxymethylpentylcyclohexenecarboxaldehyde
https://www.hekserij.nl/wp-content/uploads/2024/10/SDS-23016-Lyral-IFF-2024-09.pdf
https://finefrag.com/wp-content/uploads/2019/11/Koavone-MSDS.pdf
https://www.chemicalbull.com/images/product/MSDS-1759183744.pdf
https://perfumersupplyhouse.com/wp-content/uploads/2020/03/Kohinool-SDS.pdf
https://ehs.cornell.edu/book/export/html/1304
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehs.usc.edu/hazmat-mgmt/chem/
https://www.fragranceoilsdirect.co.uk/blogs/news/personal-protective-equipment-for-fragrance-oil
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://www.benchchem.com/product/b1177660#best-practices-for-handling-and-disposal-of-kovanol-in-the-lab
https://www.benchchem.com/product/b1177660#best-practices-for-handling-and-disposal-of-kovanol-in-the-lab
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

[https://www.benchchem.com/product/b1177660#best-practices-for-handling-and-disposal-
of-kovanol-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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